Cas no 59823-72-2 (3,4,5-Pyridinetriol)

• Product Name: 3,4,5-Pyridinetriol
• CAS No: 59823-72-2
• MF: C₅H₅NO₃
• MW: 127.098101377487
• CID: 950729
• Update Time: 2023-08-02

3,4,5-Pyridinetriol Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyridinone,3,5-dihydroxy-(9CI)
• 3,4,5-PYRIDINETRIOL
• 3,4,5-trihydroxypyridine
• 3,5-Dihydroxypyridin-4(1H)-one
• 4(1h)-pyridinone,3,5-dihydroxy-
• 3,4,5-Pyridinetriol

• Inchi： 1S/C5H5NO3/c7-3-1-6-2-4(8)5(3)9/h1-2,7-8H,(H,6,9)
• InChI Key： WCHOZJBVCUPOMV-UHFFFAOYSA-N
• SMILES： OC1=CNC=C(C1=O)O

Computed Properties

• Exact Mass: 127.027
• Monoisotopic Mass: 127.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6